Cas no 58725-55-6 (L-Serine,N-(1-oxooctadecyl)-, monosodium salt (9CI))

• Product Name: L-Serine,N-(1-oxooctadecyl)-, monosodium salt (9CI)
• CAS No: 58725-55-6
• MF: C₂₁H₄₀NNaO₄
• MW: 393.536377906799
• CID: 375081
• PubChem ID: 23690096
• Update Time: 2025-04-19

L-Serine,N-(1-oxooctadecyl)-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Serine,N-(1-oxooctadecyl)-, monosodium salt (9CI)
• sodium N-stearoyl-L-serinate
• sodium,(2S)-3-hydroxy-2-(octadecanoylamino)propanoate
• DTXSID00207431
• EINECS 261-411-0
• NS00052522
• 58725-55-6

• Inchi： 1S/C21H41NO4.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(24)22-19(18-23)21(25)26;/h19,23H,2-18H2,1H3,(H,22,24)(H,25,26);/q;+1/p-1/t19-;/m0./s1
• InChI Key： AJDJGUAWEVOKSZ-FYZYNONXSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCCCCCCCC)N[C@H](C(=O)[O-])CO

Computed Properties

• Exact Mass: 393.2857
• Monoisotopic Mass: 393.28550304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• PSA: 89.46